Cas no 1339434-12-6 (3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol
• CAS No: 1339434-12-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5806203
• PubChem ID: 63587161
• Update Time: 2025-10-13

3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-[(3,5-dimethylphenyl)methyl]-
• 3-(3,5-Dimethylbenzyl)pyrrolidin-3-ol
• 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol
• EN300-1840943
• 3-[(3,5-dimethylphenyl)methyl]pyrrolidin-3-ol
• CS-0353446
• 1339434-12-6
• AKOS012896522

• Inchi： 1S/C13H19NO/c1-10-5-11(2)7-12(6-10)8-13(15)3-4-14-9-13/h5-7,14-15H,3-4,8-9H2,1-2H3
• InChI Key： FDIYLORTTFCUJI-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC(C)=CC(C)=C2)(O)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 345.9±37.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Additional information on 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol

Introduction to 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339434-12-6)

3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1339434-12-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidin-3-ol core appended with a 3,5-dimethylphenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The pyrrolidin-3-ol scaffold is a privileged structure in drug design, often associated with central nervous system (CNS) effects, while the 3,5-dimethylphenyl group introduces lipophilicity and may modulate receptor interactions. This combination makes it a promising candidate for further exploration in therapeutic applications.

The synthesis of 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol involves multi-step organic transformations, typically starting from commercially available precursors such as 3,5-dimethylbenzaldehyde and pyrrolidine derivatives. The introduction of the hydroxyl group at the 3-position of the pyrrolidine ring is a critical step, often achieved through reduction or nucleophilic addition reactions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and enantioselectivity. These techniques align with modern pharmaceutical synthesis trends toward efficiency and sustainability.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrolidin-3-ol derivatives due to their reported efficacy in treating neurological disorders. Studies have suggested that compounds with this scaffold may interact with monoamine oxidase (MAO) inhibitors or other neurotransmitter systems, making them potential candidates for depression and anxiety treatments. The presence of the 3,5-dimethylphenyl group further enhances binding affinity by increasing hydrophobic interactions with target proteins. Preclinical studies have begun to investigate these interactions in vitro and in vivo.

One of the most compelling aspects of 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol is its structural versatility. Medicinal chemists have modified this core structure to develop analogs with improved pharmacokinetic profiles or enhanced receptor selectivity. For instance, computational modeling has been used to predict how variations in the phenyl ring or the pyrrolidine nitrogen substitution can influence binding affinity and metabolic stability. These insights are crucial for optimizing drug candidates before moving into clinical trials.

The compound's potential extends beyond CNS applications. Emerging research suggests that it may exhibit anti-inflammatory or analgesic properties by modulating inflammatory pathways or opioid receptors. The hydroxyl group at the 3-position of the pyrrolidine ring is particularly interesting as it can engage in hydrogen bonding interactions with biological targets, potentially enhancing drug-receptor affinity. Such interactions are critical for designing molecules that exhibit high specificity and low toxicity.

From a regulatory perspective, CAS No. 1339434-12-6 ensures unambiguous identification and traceability throughout its lifecycle—from synthesis to potential commercialization. This compliance with chemical nomenclature standards is essential for submitting safety data sheets (SDS) and navigating international trade regulations. Furthermore, as pharmaceutical development moves toward green chemistry principles, efforts are underway to optimize synthetic routes for 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol to minimize waste and hazardous reagent usage.

The future direction of research on this compound lies in its translation from preclinical to clinical settings. Collaborative efforts between synthetic chemists and biologists are needed to validate initial findings and explore new therapeutic indications. Advances in high-throughput screening technologies may accelerate the discovery of novel derivatives with enhanced efficacy or reduced side effects. Additionally, computational methods such as molecular dynamics simulations can provide deeper insights into how this molecule interacts with biological membranes and receptors.

In conclusion, 3-(3,5-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339434-12-6) represents a fascinating example of how structural modifications can yield compounds with significant therapeutic potential. Its unique combination of a pyrrolidin-3-ol scaffold and a dimethylphenyl substituent positions it as an attractive target for further investigation in medicinal chemistry. As research progresses，this compound will likely play an important role in addressing unmet medical needs across multiple therapeutic areas.